Neodymium--platinum (3/4)

Specification

• CAS No.: 63706-02-5
• Molecular Formula: Nd3Pt4
• Molecular Weight: 1213.1 g/mol
• IUPAC Name: neodymium;platinum
• Standard InChI: InChI=1S/3Nd.4Pt
• Standard InChI Key: IXKNYWBXVUTYHG-UHFFFAOYSA-N
• Canonical SMILES: [Nd].[Nd].[Nd].[Pt].[Pt].[Pt].[Pt]

Introduction

Structural Characteristics of Neodymium-Platinum Intermetallics

Crystallographic Configuration

Neodymium-platinum intermetallics typically adopt complex crystal structures influenced by the size mismatch between the large neodymium atoms (empirical radius: 181 pm) and smaller platinum atoms (covalent radius: ~1.387 Å). In ternary systems such as Pt-Sn-Nd, platinum insertion into Sn/Nd frameworks stabilizes unique arrangements. For example, Pt₄Sn₆Nd₃ (equivalent to Pt₄/₃Sn₂Nd) crystallizes in a superstructure derived from cubic close packing, with lattice parameters a = 3.9237 Å and space group Cmmm. While the binary Nd-Pt (3/4) phase remains less documented, analogous coordination geometries—such as distorted dodecahedra of Nd and Pt atoms—are anticipated based on ternary analogs.

Table 1: Structural Parameters of Related Pt-Nd Compounds

Compound	Lattice Parameters (Å)	Space Group	Pt-Nd Coordination
Pt₄Sn₆Nd₃	a=3.9237, b=15.944	Cmmm	Nd@Nd₂Sn₁₀, Sn@Sn₈Nd₄
Pt₃Sn₂Nd	a=4.4404, c=4.5628	Cmmm	Pt-Pt distances: 2.774 Å
Hypothetical Nd₄Pt₃	a≈4.2–4.5 (estimated)	P6₃/mmc	Hexagonal close-packed layers

Synthesis and Characterization

Solid-State Synthesis

High-temperature solid-state reactions are the primary method for synthesizing Nd-Pt intermetallics. In ternary systems, stoichiometric mixtures of Nd, Pt, and Sn powders are arc-melted under inert atmospheres, followed by annealing at 800–1000°C to achieve homogeneity. For binary Nd-Pt systems, similar protocols likely apply, though precise temperature profiles depend on the Nd-Pt phase diagram, which exhibits limited miscibility due to their divergent melting points (Nd: 1022°C, Pt: 1768°C).

X-Ray Diffraction Analysis

Powder X-ray diffraction (XRD) of Pt-Sn-Nd compounds reveals superlattice reflections indicative of long-range atomic ordering. For instance, Pt₃Sn₂Nd exhibits a threefold superstructure with distinct peak splitting at 2θ ≈ 30–40°. Pair distribution function (PDF) analysis further resolves local distortions in Pt-Nd coordination environments, critical for understanding magnetic and catalytic behavior.

Physical and Chemical Properties

Magnetic Behavior

Neodymium’s high magnetic moment (4f⁴ electron configuration) dominates the compound’s magnetic properties. In ternary analogs, antiferromagnetic ordering emerges below 20 K, with a molar magnetic susceptibility of +5628.0×10⁻⁶ cm³/mol. Platinum’s paramagnetism marginally modulates this behavior, creating spin-glass-like states at low temperatures.

Electrical Conductivity

The compound’s electrical resistivity is governed by electron scattering at Pt-Nd interfaces. Binary Nd-Pt alloys typically exhibit resistivity values exceeding 600 nΩ·m, though ternary incorporation of Sn reduces this to ~300 nΩ·m due to enhanced metallic bonding.

Thermal Stability

Differential scanning calorimetry (DSC) of Pt-Sn-Nd systems shows decomposition onset at 950°C, aligning with Nd’s vapor pressure trends. The hypothetical Nd₄Pt₃ phase is expected to decompose into Nd-rich and Pt-rich regions above 800°C, consistent with Nd-Pt binary immiscibility.

Applications in Advanced Technologies

Catalysis

Platinum’s catalytic activity synergizes with neodymium’s electron-donating capacity in hydrogenation and oxidation reactions. While Pt/C remains the industrial standard, Nd-Pt intermetallics show promise in selective C=O bond activation due to their strained surface geometries.

Permanent Magnets

Nd-Pt alloys could augment high-performance magnets, though cost barriers limit adoption. Theoretical models suggest energy products (BHₘₐₓ) of up to 50 MG·Oe, surpassing Nd-Fe-B magnets by 15% under optimized conditions.

Quantum Materials

The compound’s predicted topological surface states—arising from strong spin-orbit coupling in Pt and 4f electrons in Nd—position it as a candidate for quantum computing substrates.

Challenges and Future Directions

Synthesis Optimization

Precise stoichiometric control remains challenging due to Nd’s high reactivity and Pt’s propensity for phase segregation. Advanced techniques like spark plasma sintering (SPS) may improve densification and compositional uniformity.

Environmental and Economic Considerations

Global Nd and Pt flows—18.6 kt and 402 t annually, respectively—highlight supply chain vulnerabilities. Recycling strategies for Nd-Pt scraps are critical to sustainable deployment.